Cas no 27450-45-9 (2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione)

• Product Name: 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione
• CAS No: 27450-45-9
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• MDL: MFCD04971182
• CID: 2838857
• PubChem ID: 11021833
• Update Time: 2025-10-30

2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione
• 27450-45-9
• 2-Methyl-1,3-di-p-tolylpropane-1,3-dione
• 2-METHYL-1,3-BIS(4-METHYLPHENYL)-1,3-PROPANEDIONE
• AKOS005167257
• CS-0281233
• EN300-229952
• SBB022585
• BBL038539
• DTXCID70403084
• SCHEMBL10577256
• NCGC00338515-01
• DTXSID80452265
• STK312216
• AB01331403-02

• MDL： MFCD04971182
• Inchi： 1S/C18H18O2/c1-12-4-8-15(9-5-12)17(19)14(3)18(20)16-10-6-13(2)7-11-16/h4-11,14H,1-3H3
• InChI Key： JLYBGORQTXJLBC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C(C)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 266.130679813g/mol
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 34.1Ų

2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione Security Information

• Storage Condition：(BD515232)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione

Introduction to 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione (CAS No. 27450-45-9)

2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione, a compound with the chemical formula C₁₇H₂₀O₂, is a significant molecule in the field of organic chemistry and pharmaceutical research. This heterocyclic diketone has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound is characterized by a bifunctional dione core, which makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The CAS number 27450-45-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The presence of two carbonyl groups at the 1 and 3 positions of the propane backbone, along with two 4-methylphenyl substituents, contributes to its complex reactivity and functional diversity. This structural configuration allows for multiple pathways of chemical modification, making it a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The bifunctional dione structure of 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione has been explored for its potential in designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs, where the dione moiety plays a crucial role in modulating enzyme inhibition.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive heterocycles. Researchers have leveraged its reactivity to develop derivatives with improved pharmacokinetic profiles and reduced side effects. The 4-methylphenyl groups provide steric hindrance and electronic modulation, which can fine-tune the biological activity of the final product. This has led to several promising candidates being investigated in preclinical studies for their potential therapeutic applications.

The pharmaceutical industry has shown particular interest in this compound due to its versatility. It serves as a key intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The ability to modify both the dione core and the aromatic rings allows for the creation of molecules that can selectively inhibit specific kinases involved in cancer cell proliferation. Preliminary studies have highlighted its potential as a scaffold for developing next-generation anticancer agents.

Furthermore, the chemical synthesis of 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled researchers to produce this compound in high yields with minimal byproducts. This is particularly important for industrial applications where cost-effectiveness and environmental sustainability are paramount. Advances in catalytic processes have also facilitated greener synthetic routes, reducing the environmental footprint of its production.

The spectroscopic properties of this compound have been extensively studied to elucidate its molecular structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have provided valuable insights into its conformational behavior and intermolecular interactions. These findings are crucial for understanding how it behaves in different chemical environments and how it can be tailored for specific applications.

In conclusion, 2-methyl-1,3-bis(4-methylphenyl)propane-1,3-dione (CAS No. 27450-45-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with therapeutic implications. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery of novel drugs targeting various diseases.